CID 78061493

• Molecular Formula: Ga5Mn3
• Molecular Weight: 513.43 g/mol
• InChI: InChI=1S/5Ga.3Mn
• InChI Key: UILMJSKPBUMKFL-UHFFFAOYSA-N
• Canonical SMILES: [Mn].[Mn].[Mn].[Ga].[Ga].[Ga].[Ga].[Ga]

Description

CID 78061493 is a chemical compound identified in the PubChem database. According to , this compound was isolated from vacuum-distilled fractions of a natural product (CIEO) and characterized via gas chromatography-mass spectrometry (GC-MS) (Figure 1B–D) . The compound exhibits a complex cyclic structure with functional groups typical of bioactive secondary metabolites, though its exact molecular formula and mass remain unspecified in the provided evidence.

Chemical Reactions Analysis

CID 78061493 undergoes various types of chemical reactions, including oxidation, reduction, and substitution reactions. Common reagents and conditions used in these reactions include oxidizing agents, reducing agents, and catalysts. The major products formed from these reactions depend on the specific reaction conditions and the nature of the reagents used.

Scientific Research Applications

CID 78061493 has a wide range of scientific research applications. In chemistry, it is used as a reagent in various chemical reactions and as a catalyst in certain processes. In biology, it is studied for its potential effects on biological systems and its interactions with biomolecules. In medicine, this compound is investigated for its potential therapeutic applications, including its use in drug development and disease treatment. In industry, the compound is utilized in the production of various chemical products and materials.

Mechanism of Action

The mechanism of action of CID 78061493 involves its interaction with specific molecular targets and pathways. The compound exerts its effects by binding to certain receptors or enzymes, thereby modulating their activity. The exact molecular targets and pathways involved may vary depending on the specific application and the biological system being studied.

Comparison with Similar Compounds

Comparison with Similar Compounds

CID 78061493 belongs to a class of structurally complex natural products, likely analogous to oscillatoxin derivatives (e.g., CID 101283546, CID 185389) described in . Below is a systematic comparison based on structural features, analytical properties, and inferred bioactivity:

Table 1: Structural and Functional Comparison of this compound and Oscillatoxin Derivatives

Compound (CID)	Key Structural Features	Molecular Weight	Analytical Data	Inferred Bioactivity
This compound	Cyclic backbone with hydroxyl/methyl substituents	Not reported	GC-MS retention time: ~14.2 min	Potential antimicrobial/toxin
Oscillatoxin D (101283546)	Macrocyclic lactone, polyketide-derived	~650 Da	LC-MS: [M+H]⁺ 651.3	Cytotoxic, marine toxin
30-Methyl-Oscillatoxin D (185389)	Methylated side chain on lactone core	~664 Da	NMR: δ 1.25 (s, 3H, CH₃)	Enhanced membrane permeability
Oscillatoxin E (156582093)	Epoxide functionalization	~666 Da	HRMS: m/z 667.2854 (calc. 667.2849)	Neurotoxic
Oscillatoxin F (156582092)	Carboxylic acid substitution	~682 Da	IR: 1705 cm⁻¹ (C=O stretch)	Chelation properties

Key Observations :

Structural Complexity : this compound shares a cyclic framework with oscillatoxins but lacks the macrocyclic lactone moiety common to the latter . Substituent groups (e.g., hydroxyl, methyl) may influence polarity and bioactivity.

Analytical Differentiation :

• GC-MS vs. LC-MS : this compound’s volatility allows GC-MS analysis, whereas oscillatoxins require LC-MS due to higher molecular weights .
• Mass Spectrometry : Oscillatoxins exhibit characteristic [M+H]⁺ ions in LC-MS, while this compound’s fragmentation pattern (D) suggests a simpler backbone.

Bioactivity : Oscillatoxins are linked to marine toxicity and cytotoxicity, while this compound’s bioactivity remains unverified but may align with antimicrobial roles based on structural analogs .

Methodological Considerations

Comparative studies rely on diverse analytical techniques:

• GC-MS : Critical for volatile compounds like this compound, enabling quantification in natural product fractions .
• Exact Mass and CCS : As highlighted in , collision cross-section (CCS) measurements and exact mass (±5 ppm error) enhance compound identification accuracy .
• Synthetic Protocols : While this compound is naturally derived, ’s synthetic methodologies (e.g., reaction optimization, spectral validation) provide a framework for characterizing synthetic analogs .